3-Chloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-5-fluorobenzophenone

• IUPAC Name: (3-chloro-5-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C21H21ClFNO3/c22-17-11-16(12-18(23)13-17)20(25)19-4-2-1-3-15(19)14-24-7-5-21(6-8-24)26-9-10-27-21/h1-4,11-13H,5-10,14H2
• InChI Key: IEANYNZDLRTAOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC=CC=C3C(=O)C4=CC(=CC(=C4)Cl)F
• Molecular Formula: C21H21ClFNO3
• DSSTOX Substance ID: DTXSID00643779
• Molecular Weight: 389.8 g/mol
• CAS No.: 898756-42-8

Description

This compound, also known as (3-chlorophenyl)[3-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl]methanone, has a CAS Number of 898761-73-4. It has a molecular weight of 371.86.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H22ClNO3/c22-19-6-2-5-18(14-19)20(24)17-4-1-3-16(13-17)15-23-9-7-21(8-10-23)25-11-12-26-21/h1-6,13-14H,7-12,15H2. This code provides a specific description of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound has a predicted boiling point of 541.3±50.0 °C and a predicted density of 1.34±0.1 g/cm3. Its pKa is predicted to be 8.78±0.20.

Scientific Research Applications

Acylation Processes

Research shows that acylation of certain azaspiro[4.5]dec-1-ene oxides, which are structurally related to the chemical , leads to derivatives with varied regioselectivity. This process is dependent on the base and acyl chloride used, indicating potential applications in chemical synthesis and modification of related compounds (Koszytkowska-Stawińska et al., 2004).

Removal of Carcinogenic Compounds

A derivative of 1,4-dioxa-8-azaspiro[4.5]decane was used to create a polymer that efficiently removes carcinogenic azo dyes from water. This suggests potential environmental applications, especially in water treatment to remove harmful dyes (Akceylan et al., 2009).

Anticonvulsant Activity Studies

Studies on compounds related to 3-Chloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-5-fluorobenzophenone show promising anticonvulsant activities. These studies contribute to the understanding of how structural variations in these compounds can influence their biological activity, potentially leading to new therapeutic agents (Farrar et al., 1993).

Antiviral Evaluation

Another important application is in antiviral research. Spirothiazolidinone compounds, which share a similar structural motif, have shown significant activity against influenza and human coronavirus, highlighting the potential of these compounds in antiviral drug development (Apaydın et al., 2020).

Dopamine Agonist Activity

Research into 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes, which are structurally related, has explored their potential as dopamine agonists. This suggests possible applications in neurological and psychiatric disorders (Brubaker & Colley, 1986).